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These notes provide comprehensive technical guidance and experimental protocols for the

foliar application of Tolfenpyrad 15% Emulsifiable Concentrate (EC), a broad-spectrum

pyrazole insecticide. Tolfenpyrad is recognized for its contact and anti-feedant properties,

targeting multiple life stages of various insect pests.[1][2][3][4] It also exhibits secondary

fungicidal activity against certain pathogens like powdery mildew.[5]

Mechanism of Action
Tolfenpyrad's primary mode of action is the inhibition of the mitochondrial electron transport

chain (METC).[1][3][4][6][7] Specifically, it blocks Complex I of the respiratory chain, disrupting

cellular respiration.[1][7] This leads to a rapid depletion of adenosine triphosphate (ATP), the

primary energy currency of the cell, resulting in paralysis and mortality of the target pest.[7]

This unique mechanism makes it a valuable tool for insecticide resistance management (IRM)

programs.[8]
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Caption: Tolfenpyrad's mechanism of action via Complex I inhibition.

Application Notes
General Application Parameters

Timing: Applications should be initiated when pest populations reach the Economic

Threshold Level (ETL) to maximize efficacy.[9]

Application Technique: Utilize standard foliar spray equipment, such as a knapsack sprayer,

ensuring thorough and uniform coverage of the plant canopy, as Tolfenpyrad is a contact

insecticide.[8][9]

Water Volume: Use a sufficient volume of clean water to ensure complete coverage. A

general recommendation is 500-1000 L/ha (or approximately 200 L/acre), depending on crop

size and canopy density.[7][8][9]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://www.benchchem.com/product/b1681338?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://ppqs.gov.in/sites/default/files/tolfenpyrad_15_ec_1.pdf
https://www.benchchem.com/product/b1681338?utm_src=pdf-body
https://cultree.in/products/pi-industries-keefun-tolfenpyrad-15-ec-insecticide
https://ppqs.gov.in/sites/default/files/tolfenpyrad_15_ec_1.pdf
https://advancepesticides.com/products/tol-r/
https://cultree.in/products/pi-industries-keefun-tolfenpyrad-15-ec-insecticide
https://ppqs.gov.in/sites/default/files/tolfenpyrad_15_ec_1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mixing: Fill the spray tank to half with water, add the required amount of Tolfenpyrad 15%

EC, and agitate thoroughly. Add the remaining water and maintain agitation. Do not let the

spray mixture stand overnight.[9]

Weather Conditions: Avoid application during high winds or when rainfall is expected within 6

hours to prevent drift and wash-off.[8][9]

Phytotoxicity: Studies have shown no phytotoxicity on crops like brinjal, cotton, and cumin,

even at double the recommended application rate (300 g a.i./ha).[10]

Safety Precautions: Always use appropriate personal protective equipment (PPE), including

gloves, goggles, and long-sleeved clothing, during mixing and application.[9] Allow a re-entry

period of 48 hours into treated areas.[9]

Recommended Application Rates for Target Pests
The following table summarizes recommended application rates based on field trial data. Note

that 1000 ml of a 15% EC formulation is equivalent to 150 g of active ingredient (a.i.).
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Crop
Target
Pest(s)

Dose (g
a.i./ha)

Dose (ml
Product/ha)

Water
Volume
(L/ha)

Pre-Harvest
Interval
(PHI) (Days)

Cabbage
Diamondback

Moth, Aphids
150 1000 500 5[7]

Okra

Aphids,

Jassids,

Thrips,

Whitefly

150 1000 500 3[7]

Cotton

Aphids,

Jassids,

Thrips,

Whitefly

150 1000 500 26[7]

Chilli

Aphids,

Thrips,

Powdery

Mildew

150 1000 500 7[5][7][9]

Brinjal

Whitefly,

Jassids,

Thrips,

Aphids

150 1000 500 3-5

Cucumber

Jassids,

Thrips, Red

Pumpkin

Beetle

150 1000 500 3-5

Cumin
Aphids,

Thrips
150 1000 500 29[7][9]

Mango
Hoppers,

Thrips
150 1000 500 7[7][9]

Onion Thrips 150 1000 500 10[7]

Pomegranate Thrips 150 1000 500 10-14
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Summary of Efficacy Data from Field Trials
The following table presents a summary of Tolfenpyrad 15% EC's efficacy against major

sucking pests from various bio-efficacy studies.

Crop Target Pest
Application
Rate (g a.i./ha)

Mean Pest
Reduction (%)

Source(s)

Brinjal Whitefly 150 91.82 - 93.19% [11]

Jassids 150 86.80% [11][12]

Thrips 150 86.47% [11][12]

Aphids 150 91.54% [11][12]

Chilli Thrips 150

>90% (based on

population

reduction)

[5]

Cotton Aphids & Thrips 125 - 150

Found superior

to standard

checks

(Imidacloprid,

Thiamethoxam)

[5]

Cumin Aphids & Thrips 125 - 150
Highly effective

control

Pomegranate Thrips 150

Significantly least

survival and fruit

damage

[13]

Experimental Protocols
Protocol: Bio-Efficacy Field Trial
This protocol outlines a standard methodology for evaluating the field efficacy of Tolfenpyrad
15% EC.
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Objective: To determine the efficacy of different dosages of Tolfenpyrad 15% EC against a

target pest on a specific crop compared to an untreated control and a standard reference

insecticide.

Methodology:

Experimental Design: Employ a Randomized Block Design (RBD) with a minimum of three

replications for each treatment.[12][14]

Treatments:

T1: Tolfenpyrad 15% EC @ 100 g a.i./ha

T2: Tolfenpyrad 15% EC @ 125 g a.i./ha

T3: Tolfenpyrad 15% EC @ 150 g a.i./ha[5][10]

T4: Standard Check (e.g., Imidacloprid 17.8% SL @ 22.5 g a.i./ha)[12]

T5: Untreated Control (water spray)

Plot Establishment: Demarcate plots of a specified size (e.g., 5m x 5m) with appropriate

spacing between plots and blocks to prevent spray drift.[14]

Pre-Treatment Observation: Before application, record the baseline pest population.

Randomly select 5-10 plants per plot and count the number of pests on a specified number

of leaves (e.g., top three leaves).[13][14]

Application: Apply the treatments using a calibrated knapsack sprayer to ensure uniform

foliage coverage.[5]

Post-Treatment Observations: Record pest populations from the same tagged plants at

regular intervals, such as 3, 5, 7, 10, and 14 days after spraying (DAS).[5][13][14]

Data Analysis: Calculate the percent reduction in the pest population for each treatment at

each observation interval using a modified Henderson's formula. Analyze the data using

Analysis of Variance (ANOVA) to determine the statistical significance between treatments.
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Caption: Standard workflow for a bio-efficacy field trial.

Protocol: Foliar Residue Dissipation Study
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This protocol describes a method to determine the dissipation pattern and pre-harvest interval

(PHI) of Tolfenpyrad on a crop.

Objective: To quantify the residue of Tolfenpyrad over time following foliar application and to

establish a half-life (RL50) and a safe waiting period.

Methodology:

Trial Site & Application: Select a uniform trial site. Apply Tolfenpyrad 15% EC at the

recommended dosage (e.g., 150 g a.i./ha). Include an untreated control plot.

Sample Collection: Collect crop samples (e.g., fruits, leaves) at specified intervals after the

final application. A typical schedule includes:

0-day (2 hours after spraying)

1, 3, 5, 7, 10, 15, and 20 days after spraying.

Sample Handling: Place samples in labeled, sealed bags and immediately freeze them at

-20°C to prevent degradation. Transport frozen to the analytical laboratory.

Sample Preparation (Extraction):

Homogenize the sample material.

Perform a solvent extraction using a method like QuEChERS (Quick, Easy, Cheap,

Effective, Rugged, and Safe), which typically involves extraction with acetonitrile followed

by partitioning with salts.[15][16]

Sample Cleanup: Use dispersive solid-phase extraction (d-SPE) to remove interfering matrix

components like pigments and lipids.[15]

Analysis:

Analyze the final extracts using High-Performance Liquid Chromatography coupled with a

tandem Mass Spectrometer (HPLC-MS/MS or LC-MS/MS).[16][17][18] This technique

provides high sensitivity and selectivity for quantifying pesticide residues.[15][17]
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Data Analysis:

Plot the concentration of Tolfenpyrad (mg/kg) against time (days).

Calculate the dissipation kinetics (typically first-order) to determine the residue half-life

(RL50).

Determine the safe waiting period by identifying the time required for the residue to decline

below the established Maximum Residue Limit (MRL).
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Caption: Workflow for a pesticide residue dissipation study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1681338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

